Cas no 6265-83-4 (N,N'-bis(2-chloroethyl)butanediamide)

• Product Name: N,N'-bis(2-chloroethyl)butanediamide
• CAS No: 6265-83-4
• MF: C₈H₁₄Cl₂N₂O₂
• MW: 241.114960193634
• CID: 957073
• PubChem ID: 233983
• Update Time: 2025-04-19

N,N'-bis(2-chloroethyl)butanediamide Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(2-chloroethyl)butanediamide
• chlorospirobromine; Cloruro de dibrospidio [Spanish]; 86641-76-1; Spirobromin; 3,12-bis(3'-bromo-1'-oxopropyl)-3,12-diaza-6,9-diazoniadispiro< 5.2.5.2> hexadecane dichloride; n,n3-di(b-bromopropionyl)-n1,n2-dispirotripiperazinium dichloride; spirobromine; 3,12-bis(3-bromopropanoyl)-3,12-diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane dichloride; Chlorure de dibrospidium [French]; Dibrospidii chloridum [Latin]; Bernsteinsaeure-di-<
• N~1~,N~4~-Bis(2-chloroethyl)butanediimidic acid
• DTXSID20978217
• 6265-83-4
• NSC33149
• NSC-33149

• Inchi： 1S/C8H14Cl2N2O2/c9-3-5-11-7(13)1-2-8(14)12-6-4-10/h1-6H2,(H,11,13)(H,12,14)
• InChI Key： CLRZJDMAIWRBMS-UHFFFAOYSA-N
• SMILES： ClCCNC(CCC(NCCCl)=O)=O

Computed Properties

• Exact Mass: 240.04342
• Monoisotopic Mass: 240.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• LogP: 1.25840